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Compound of Interest

Compound Name: Cefpodoxime-d3

Cat. No.: B7825953

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Cefpodoxime-d3, a deuterated analog of the third-
generation cephalosporin antibiotic, Cefpodoxime. It is intended for use as an internal standard
in analytical methods, particularly for pharmacokinetic and metabolic studies. This document
outlines key considerations for sourcing this stable isotope-labeled compound, interpreting its
Certificate of Analysis (CoA), and provides representative experimental protocols for its use.

Sourcing and Supplier Information

Cefpodoxime-d3 is available from several reputable suppliers that specialize in stable isotope-
labeled compounds and analytical standards. When selecting a supplier, it is crucial to consider
factors such as the stated purity, the completeness of the accompanying documentation
(specifically the Certificate of Analysis), and the supplier's quality management system.

Identified suppliers for Cefpodoxime-d3 include:

Cayman Chemical

LGC Standards

MedChemExpress

TargetMol Chemicals
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These suppliers typically provide Cefpodoxime-d3 for research and development purposes
only and not for human or veterinary use.[1][2][3]

Understanding the Certificate of Analysis

The Certificate of Analysis is a critical legal document that certifies the quality and purity of a
specific batch of Cefpodoxime-d3.[4] It provides a comprehensive summary of the analytical
tests performed and their results, ensuring the material conforms to the defined specifications.
Researchers should meticulously review the CoA before using the compound in any
experiment.

Below is a table summarizing the typical quantitative data found on a Certificate of Analysis for
Cefpodoxime-d3.
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Parameter

Specification

Method

Identification

Chemical Name

(6R,7R)-7-((2)-2-(2-
aminothiazol-4-yl)-2-
((methoxy-
d3)imino)acetamido)-3-
(methoxymethyl)-8-oxo-5-thia-
1-azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid

CAS Number 2477791-28-7 -

Molecular Formula C15H14D3N506S2 -

Molecular Weight 430.47 g/mol Mass Spectrometry
Purity

Chemical Purity >98.0% HPLC

Deuterated Forms

>99% (d1-ds)

Mass Spectrometry

Physical Properties

Appearance White to light yellow solid Visual Inspection
Solubility Soluble in DMSO and )
Methanol
Residual Solvents
Methanol <3000 ppm GC-HS
DMSO <5000 ppm GC-HS
Storage Conditions
Recommended Storage -20°C -

Experimental Protocols
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Detailed methodologies are essential for the accurate and reproducible use of Cefpodoxime-
d3 as an internal standard. Below are representative protocols for key analytical techniques.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Purpose: To determine the chemical purity of Cefpodoxime-d3.

Instrumentation:

HPLC system with a UV detector

e Column: C18, 4.6 x 150 mm, 5 pm

e Mobile Phase A: 0.1% Formic acid in Water

o Mobile Phase B: 0.1% Formic acid in Acetonitrile

e Flow Rate: 1.0 mL/min

» Detection Wavelength: 254 nm

¢ Injection Volume: 10 pL

Column Temperature: 30°C
Procedure:

» Prepare a 1 mg/mL solution of Cefpodoxime-d3 in a 50:50 mixture of Mobile Phase A and
B.

e Set up a gradient elution program:
o 0-5min: 95% A, 5% B
o 5-20 min: Gradient to 5% A, 95% B

o 20-25 min: Hold at 5% A, 95% B
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o 25-26 min: Gradient back to 95% A, 5% B

o 26-30 min: Re-equilibrate at 95% A, 5% B

« Inject the sample and record the chromatogram.

o Calculate the area percentage of the main peak to determine the purity.

Mass Spectrometry (MS) for Isotopic Enrichment
Analysis

Purpose: To confirm the molecular weight and determine the isotopic enrichment of
Cefpodoxime-d3.

Instrumentation:
e High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)
 lonization Source: Electrospray lonization (ESI) in positive mode

Procedure:

Prepare a 10 pg/mL solution of Cefpodoxime-d3 in 50:50 Acetonitrile:Water with 0.1%
formic acid.

« Infuse the solution directly into the mass spectrometer.
e Acquire the full scan mass spectrum in the range of m/z 400-450.

e Observe the [M+H]* ion for Cefpodoxime-d3 (expected m/z ~431.1) and its unlabeled
counterpart (expected m/z ~428.1).

o Determine the relative intensities of the dO, d1, d2, and d3 isotopic peaks to calculate the
percentage of deuterated forms.

Visualizations
Supplier and Certificate of Analysis Workflow
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The following diagram illustrates the process of obtaining and verifying Cefpodoxime-d3 for

research use.
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Click to download full resolution via product page

Caption: Workflow for sourcing and verifying Cefpodoxime-d3.

Hypothetical Signaling Pathway Inhibition by
Cefpodoxime

This diagram illustrates a simplified, hypothetical signaling pathway that could be investigated
in the presence of Cefpodoxime, given its mechanism of action against bacteria.
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Caption: Inhibition of bacterial cell wall synthesis by Cefpodoxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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